
An In-depth Technical Guide to
Tetrahexylammonium Chloride (CAS 5922-92-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrahexylammonium chloride

Cat. No.: B1213433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and analysis of Tetrahexylammonium chloride (CAS 5922-92-9). This quaternary

ammonium salt is a versatile compound, primarily utilized as a phase transfer catalyst in

organic synthesis. This document consolidates key data into structured tables, outlines detailed

experimental methodologies, and presents visual diagrams of synthetic and analytical

workflows to support its application in research and development.

Chemical Structure and Identification
Tetrahexylammonium chloride is a quaternary ammonium salt consisting of a central

nitrogen atom covalently bonded to four hexyl chains, with a chloride anion providing charge

neutrality.

Table 1: Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1213433?utm_src=pdf-interest
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 5922-92-9

Molecular Formula C₂₄H₅₂ClN

Molecular Weight 390.13 g/mol [1][2][3]

IUPAC Name Tetrahexylammonium chloride

Synonyms
Tetra-n-hexylammonium chloride, N,N,N-

trihexyl-1-hexanaminium chloride[2]

InChI

InChI=1S/C24H52N.ClH/c1-5-9-13-17-21-

25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-

12-8-4;/h5-24H2,1-4H3;1H/q+1;/p-1[2][4]

InChIKey ODTSDWCGLRVBHJ-UHFFFAOYSA-M[2][4]

SMILES
CCCCCC--INVALID-LINK--

(CCCCCC)CCCCCC.[Cl-][2]

Physicochemical Properties
Tetrahexylammonium chloride is a white to off-white crystalline powder at room temperature.

[5][6] Its long alkyl chains render it soluble in many organic solvents, while its ionic nature

provides some solubility in polar solvents.

Table 2: Physical and Chemical Properties
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Property Value Reference

Appearance
White to off-white crystalline

powder
[5][6]

Melting Point 111-113 °C (lit.)

Boiling Point 544.68°C (rough estimate) [5]

Density 0.8770 g/cm³ (rough estimate) [5]

Solubility

Soluble in organic solvents,

limited solubility in water.

Soluble in ethanol.

[2][7]

Stability

Stable under normal

conditions. Hygroscopic.

Incompatible with strong

oxidizing agents.

[5]

Synthesis of Tetrahexylammonium Chloride
The most common method for the synthesis of Tetrahexylammonium chloride is the

quaternization of trihexylamine with hexyl chloride. This is a nucleophilic substitution reaction

(Sₙ2).

Experimental Protocol: Synthesis
Objective: To synthesize Tetrahexylammonium chloride from trihexylamine and hexyl

chloride.

Materials:

Trihexylamine

Hexyl chloride

Acetonitrile (or other suitable polar aprotic solvent)

Ethanol (for recrystallization)
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Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator

Büchner funnel and filter paper

Crystallizing dish

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve trihexylamine in a suitable solvent such as acetonitrile.

Addition of Alkylating Agent: Slowly add a stoichiometric equivalent of hexyl chloride to the

stirred solution.

Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 12-24

hours) to ensure complete reaction. The progress of the reaction can be monitored by

techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the solvent using a rotary evaporator.

Purification by Recrystallization: Dissolve the crude product in a minimal amount of hot

ethanol. Allow the solution to cool slowly to room temperature, and then cool further in an ice

bath to induce crystallization.[7]

Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash

the crystals with a small amount of cold ethanol to remove any remaining impurities. Dry the

purified Tetrahexylammonium chloride in a vacuum oven.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.chemicalbook.com/SpectrumEN_5922-92-9_13CNMR.htm
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of Tetrahexylammonium Chloride
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Synthesis and Purification Workflow.
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Analytical Methods
The purity and identity of Tetrahexylammonium chloride can be confirmed using various

analytical techniques, including spectroscopy and chromatography.

Spectroscopic Analysis
4.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of

Tetrahexylammonium chloride.

Table 3: Predicted ¹H and ¹³C NMR Data (in CDCl₃)

Nucleus
Chemical Shift
(ppm)

Multiplicity Integration Assignment

¹H NMR ~3.2-3.4 m 8H N-CH₂

~1.6-1.8 m 8H N-CH₂-CH₂

~1.2-1.4 m 24H -(CH₂)₃-

~0.9 t 12H -CH₃

¹³C NMR ~58 - - N-CH₂

~31 - - -(CH₂)₄-CH₃

~26 - - N-CH₂-CH₂

~22 - - N-(CH₂)₂-CH₂

~22 - - N-(CH₂)₃-CH₂

~14 - - -CH₃

Note: Actual chemical shifts may vary. Spectra are available on databases such as

SpectraBase.[4]

4.1.2. Mass Spectrometry (MS)
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Mass spectrometry can be used to confirm the molecular weight of the tetrahexylammonium

cation. The fragmentation pattern typically involves the loss of hexyl chains.

Expected Fragmentation:

Parent Ion (Cation): [C₂₄H₅₂N]⁺, m/z = 354.42

Major Fragments: Loss of one or more hexyl groups (C₆H₁₃, mass = 85.17).

Chromatographic and Titrimetric Analysis
4.2.1. Experimental Protocol: Ion-Pair Chromatography (IPC)

Objective: To determine the purity of Tetrahexylammonium chloride using reversed-phase

HPLC with an ion-pairing agent.

Materials:

HPLC system with a UV detector

C18 reversed-phase column

Tetrahexylammonium chloride sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Ion-pairing agent (e.g., sodium dodecyl sulfate - SDS)

Buffer (e.g., phosphate buffer)

Procedure:

Mobile Phase Preparation: Prepare a buffered aqueous mobile phase containing a suitable

concentration of the ion-pairing agent (e.g., 10 mM SDS in phosphate buffer, pH 7). The

organic phase is typically acetonitrile.
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Sample Preparation: Accurately weigh and dissolve the Tetrahexylammonium chloride
sample in the mobile phase to a known concentration.

Chromatographic Conditions:

Column: C18, 5 µm, 4.6 x 250 mm

Mobile Phase: Isocratic or gradient elution with a mixture of the aqueous ion-pairing

solution and acetonitrile. The exact ratio will need to be optimized.

Flow Rate: 1.0 mL/min

Detection: UV at a low wavelength (e.g., 210 nm), as the analyte lacks a strong

chromophore.

Injection Volume: 20 µL

Analysis: Inject the sample and record the chromatogram. The purity can be determined by

the area percentage of the main peak.
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Analytical Workflow for Tetrahexylammonium Chloride
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HPLC Analysis Workflow.
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4.2.2. Experimental Protocol: Argentometric Titration

Objective: To determine the chloride content and thereby the purity of Tetrahexylammonium
chloride.

Materials:

Burette

Beaker

Potentiometer with a silver electrode

Standardized silver nitrate (AgNO₃) solution (e.g., 0.1 M)

Tetrahexylammonium chloride sample

Deionized water

Methanol or ethanol

Procedure:

Sample Preparation: Accurately weigh a sample of Tetrahexylammonium chloride and

dissolve it in a mixture of deionized water and methanol (or ethanol) in a beaker.

Titration Setup: Place the beaker on a magnetic stirrer and immerse the silver electrode into

the solution. Fill the burette with the standardized silver nitrate solution.

Titration: Titrate the sample solution with the silver nitrate solution. The silver ions will react

with the chloride ions to form a silver chloride precipitate.

Endpoint Detection: The endpoint of the titration is determined potentiometrically. A sharp

change in the potential indicates that all the chloride ions have precipitated.

Calculation: The purity of the Tetrahexylammonium chloride can be calculated based on

the volume of silver nitrate solution used, its concentration, and the initial mass of the

sample.
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Applications
The primary application of Tetrahexylammonium chloride is as a phase transfer catalyst

(PTC). Its amphiphilic nature, with a hydrophilic ionic head and lipophilic alkyl tails, allows it to

transport anions from an aqueous phase to an organic phase, thereby facilitating reactions

between reactants in immiscible phases. This is particularly useful in nucleophilic substitution,

oxidation, and reduction reactions.

Other applications include its use as an electrolyte in electrochemistry and as a surfactant.

Safety Information
Tetrahexylammonium chloride is an irritant.[8] It may cause skin, eye, and respiratory

irritation.[8] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. For detailed safety information,

refer to the Safety Data Sheet (SDS).

Table 4: GHS Hazard Information

Pictogram Signal Word Hazard Statements

GHS07 Warning

H315: Causes skin irritation.[8]

H319: Causes serious eye

irritation.[8] H335: May cause

respiratory irritation.[8]

Conclusion
Tetrahexylammonium chloride (CAS 5922-92-9) is a well-characterized quaternary

ammonium salt with significant utility in organic synthesis as a phase transfer catalyst. This

guide has provided a detailed overview of its chemical and physical properties, along with

protocols for its synthesis and analysis. The data and methodologies presented herein are

intended to support researchers and professionals in the effective and safe utilization of this

compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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